Cas no 1346809-17-3 (tert-Butyl 4,5-difluoro-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 4,5-difluoro-1H-indole-1-carboxylate
• CAS No: 1346809-17-3
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• MDL: MFCD19688650
• CID: 1030023
• PubChem ID: 71304710
• Update Time: 2025-04-20

tert-Butyl 4,5-difluoro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4,5-difluoro-1H-indole-1-carboxylate
• tert-butyl 4,5-difluoroindole-1-carboxylate
• 4,5-difluoroindole-1-carboxylic acid tert-butyl ester
• DTXSID90745337
• tert-Butyl4,5-difluoro-1H-indole-1-carboxylate
• AKOS016845723
• 1346809-17-3

• MDL： MFCD19688650
• Inchi： 1S/C13H13F2NO2/c1-13(2,3)18-12(17)16-7-6-8-10(16)5-4-9(14)11(8)15/h4-7H,1-3H3
• InChI Key： SJXYZDFTGXUACH-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC2=C1C=CN2C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 253.09143498g/mol
• Monoisotopic Mass: 253.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids